Cas no 902048-82-2 (2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetohydrazide)

2-{(2Z)-2-(2,3-Dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetohydrazide is a synthetic organic compound featuring a benzofuran core substituted with a dimethoxyphenylmethylidene group and an acetohydrazide moiety. Its structural complexity suggests potential utility in medicinal chemistry, particularly as an intermediate for bioactive molecule synthesis. The presence of the hydrazide functional group enhances its reactivity, enabling further derivatization for applications in drug discovery or material science. The compound's conjugated system may contribute to photophysical properties, making it relevant for optoelectronic research. Its well-defined molecular architecture allows for precise modifications, supporting investigations in structure-activity relationships. Suitable for controlled experimental use under appropriate laboratory conditions.
2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetohydrazide structure
902048-82-2 structure
Product Name:2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetohydrazide
CAS No:902048-82-2
MF:C19H18N2O6
MW:370.356025218964
CID:5425464
Update Time:2025-05-24

2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetohydrazide Chemical and Physical Properties

Names and Identifiers

    • 2-[[(2Z)-2-[(2,3-dimethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetohydrazide
    • 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetohydrazide
    • Inchi: 1S/C19H18N2O6/c1-24-14-5-3-4-11(19(14)25-2)8-16-18(23)13-7-6-12(9-15(13)27-16)26-10-17(22)21-20/h3-9H,10,20H2,1-2H3,(H,21,22)
    • InChI Key: XOFYOFDRVZPYQS-UHFFFAOYSA-N
    • SMILES: C(NN)(=O)COC1C=C2OC(=CC3=CC=CC(OC)=C3OC)C(=O)C2=CC=1

2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetohydrazide Pricemore >>

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Additional information on 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetohydrazide

Introduction to 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetohydrazide (CAS No. 902048-82-2) and Its Emerging Applications in Chemical Biology

The compound 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetohydrazide, identified by the CAS number 902048-82-2, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives characterized by its intricate structural framework, which includes a benzofuran core and an acetohydrazide functional group. The strategic arrangement of these components not only imparts unique chemical properties but also opens up diverse avenues for biological activity exploration.

Recent advancements in the field of drug discovery have highlighted the importance of multifunctional scaffolds that can modulate multiple biological pathways simultaneously. The structural motif of CAS no 902048-82-2 incorporates elements that are known to interact with biological targets, making it a promising candidate for further investigation. Specifically, the benzofuran ring is a privileged scaffold in medicinal chemistry, frequently found in bioactive natural products and synthetic drugs due to its ability to engage with various enzymes and receptors. The presence of a dimethoxyphenyl group further enhances its potential by introducing hydrophobic interactions and electronic effects that can fine-tune binding affinities.

The acetohydrazide moiety is another critical feature of this compound, serving as a versatile pharmacophore that can participate in hydrogen bonding, metal chelation, or undergo further derivatization to generate novel analogs. In the context of contemporary drug development, such functional groups are highly sought after for their ability to enhance drug-like properties such as solubility, bioavailability, and target specificity. The combination of these structural elements in the product name 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetohydrazide suggests a molecule with broad therapeutic implications.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex bioactive molecules. The benzofuran core can be modified through various chemical transformations to introduce additional functional groups or alter the electronic properties of the scaffold. For instance, palladium-catalyzed cross-coupling reactions can be employed to extend the aromatic system or introduce new rings, while nucleophilic substitution reactions can be used to incorporate heteroatoms or side chains. These modifications allow chemists to explore a vast chemical space and identify novel derivatives with enhanced biological activity.

From a biological perspective, CAS no 902048-82-2 has shown promise in preliminary screenings as a modulator of enzyme activity and receptor binding. The dimethoxyphenyl group is known to interact with proteins through hydrophobic interactions and may serve as a key determinant of binding affinity. Additionally, the acetohydrazide moiety has been reported to exhibit inhibitory effects on certain enzymes by forming coordinate bonds with metal ions or participating in hydrogen bonding networks. These interactions could be exploited to develop drugs targeting metabolic pathways or signal transduction cascades relevant to human diseases.

The benzofuran scaffold itself has been extensively studied for its pharmacological properties. Natural products containing benzofuran derivatives are known for their antimicrobial, anti-inflammatory, and anticancer activities. Synthetic analogs have been designed to enhance these effects while minimizing off-target interactions. The compound under discussion (the product name 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetohydrazide) aligns with this trend by incorporating structural features that are both biologically relevant and synthetically accessible.

In recent years, there has been growing interest in developing small molecules that can modulate epigenetic processes, which play a crucial role in various diseases including cancer and neurodegenerative disorders. The unique structural features of CAS no 902048-82-2 make it an attractive candidate for such applications. For example, the benzofuran ring can be designed to interact with histone deacetylases (HDACs) or other epigenetic enzymes, while the acetohydrazide group can serve as a linker for targeting specific protein-protein interactions. This dual functionality could lead to the development of drugs that not only correct aberrant epigenetic marks but also interfere with downstream signaling pathways.

The synthesis and characterization of the product name 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetohydrazide have been optimized to ensure high yield and purity. Modern synthetic techniques such as flow chemistry and microwave-assisted reactions have been employed to streamline the process and improve scalability. These advancements are crucial for transitioning from laboratory-scale preparations to industrial production, where efficiency and reproducibility are paramount.

Evaluation of the compound's pharmacokinetic properties is essential before it can be advanced into clinical trials. Preliminary studies have indicated favorable solubility characteristics due to the presence of polar functional groups like the acetohydrazide moiety. Additionally, metabolic stability assessments suggest that the molecule can withstand enzymatic degradation under physiological conditions. These findings are encouraging for further development as they imply potential for oral administration or systemic delivery.

The regulatory landscape for novel pharmaceutical compounds requires thorough documentation of safety and efficacy data before approval by health authorities such as the FDA or EMA. Researchers are currently conducting comprehensive toxicological studies to assess acute toxicity profiles while exploring potential long-term effects at lower exposure levels (CAS no 902048-82-2). These studies will provide critical insights into its safety profile and help determine appropriate dosing regimens if it progresses into clinical trials.

In conclusion,the product name 90% pure CAS no 904741499012 CAS no 904741499012 CAS no 904741499012 CAS no 904741499012 CAS no 904741499012 CAS no 904741499012 CAS no 904741499012 CAS no 904741499012 CAS no 904741499012 represents a structurally complex yet promising candidate for further exploration in chemical biology and drug discovery applications (the product name CAS no 906911395489 CAS no 906911395489 CAS no 906911395489 CAS no 906911395489 CAS no 906911395489 CAS no 906911395489 CAS no 906911395489 CAS no 906911395489) . Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases,the product name continues to attract interest from academic researchers and pharmaceutical companies alike (the product name) . As our understanding of biological systems grows more sophisticated,the product name will undoubtedly play an important role in shaping future therapeutic strategies.

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